molecular formula C7H17NO2 B8336489 o-[3-(Tert-butoxy)propyl]hydroxylamine

o-[3-(Tert-butoxy)propyl]hydroxylamine

Cat. No. B8336489
M. Wt: 147.22 g/mol
InChI Key: WBGIZSOQZYKVRC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

O-[3-(Tert-butoxy)propyl]hydroxylamine is a useful research compound. Its molecular formula is C7H17NO2 and its molecular weight is 147.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality o-[3-(Tert-butoxy)propyl]hydroxylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about o-[3-(Tert-butoxy)propyl]hydroxylamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

o-[3-(Tert-butoxy)propyl]hydroxylamine

Molecular Formula

C7H17NO2

Molecular Weight

147.22 g/mol

IUPAC Name

O-[3-[(2-methylpropan-2-yl)oxy]propyl]hydroxylamine

InChI

InChI=1S/C7H17NO2/c1-7(2,3)9-5-4-6-10-8/h4-6,8H2,1-3H3

InChI Key

WBGIZSOQZYKVRC-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OCCCON

Origin of Product

United States

Synthesis routes and methods

Procedure details

Hydrazine hydrate (1.36 mL, 43.3 mmol) was added to a solution of 2-(3-tert-Butoxy-propoxy)-isoindole-1,3-dione (6.0 g, 21.7 mmol) in CH2Cl2 (50 mL) with MeOH (5 mL), and the reaction stirred 1 h at room temperature. The precipitate was removed by filtration, and the filtrate was purified by silica gel chromatography (6% MeOH/CH2Cl2) to give 2.4 g (75%) of compound 29A as a clear oil. 1H NMR (400 MHz, CDCl3): δ 4.94 (br s, 2H), 3.71 (t, 2H, J=6.4 Hz), 3.38 (t, 2H, J=6.4 Hz), 1.70-1.79 (m, 2H), 1.15 (s, 9H).
Quantity
1.36 mL
Type
reactant
Reaction Step One
Name
2-(3-tert-Butoxy-propoxy)-isoindole-1,3-dione
Quantity
6 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Yield
75%

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